2-Chloro-4-trifluoromethyl-5-thiazolecarbonyl chloride
Cat. No. B8412875
M. Wt: 250.02 g/mol
InChI Key: HRJUIZPPJLMIGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04602937
Procedure details
A mixture of 36.0 g (0.1554 mole) of the acid of Example 17 and 171 g (1.437 mole) of thionyl chloride were held at reflux for 6 hours. Excess thionyl chloride was removed under reduced pressure and the residue (38.1 g, 98%) was reacted as described in Examples 19-31.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[S:3][C:4]([C:11]([O:13]CC)=O)=[C:5]([C:7]([F:10])([F:9])[F:8])[N:6]=1.S(Cl)([Cl:18])=O>>[Cl:1][C:2]1[S:3][C:4]([C:11]([Cl:18])=[O:13])=[C:5]([C:7]([F:10])([F:9])[F:8])[N:6]=1
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Inputs
Step One
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Name
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Quantity
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36 g
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Type
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reactant
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Smiles
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ClC=1SC(=C(N1)C(F)(F)F)C(=O)OCC
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Name
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Quantity
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171 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 6 hours
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Duration
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6 h
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CUSTOM
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Type
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CUSTOM
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Details
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Excess thionyl chloride was removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the residue (38.1 g, 98%) was reacted
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Outcomes
Product
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Name
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Type
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Smiles
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ClC=1SC(=C(N1)C(F)(F)F)C(=O)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
